[3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanol

• IUPAC Name: [3-(difluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C7H10F2O/c8-5(9)7-1-6(2-7,3-7)4-10/h5,10H,1-4H2
• InChI Key: GWSONTBMYQSPPH-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(F)F)CO
• Molecular Formula: C7H10F2O
• Molecular Weight: 148.15 g/mol

Description

[3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanol is a useful research compound. Its molecular formula is C7H10F2O and its molecular weight is 148.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Bicyclo[1.1.1]pentane Ketones : A study developed a mild method for the synthesis of bicyclo[1.1.1]pentane ketones, providing a versatile tool for drug discovery and bioactive molecule modification (Li et al., 2022).

• Medicinal Chemistry : Difluoro-substituted bicyclo[1.1.1]pentanes were synthesized using a practical approach, showing potential as saturated bioisosteres for drug discovery projects (Bychek et al., 2019).

• Enantioselective C-H Functionalization : The enantioselective C-H functionalization of bicyclo[1.1.1]pentanes allows for chiral substituted derivatives, offering potential for pharmaceutical and chemical applications (Garlets et al., 2020).

• Synthesis of Chiral Bicyclo[1.1.1]pentanes : An efficient route to α-chiral bicyclo[1.1.1]pentanes, useful in medicinal chemistry, was developed, demonstrating their application in the synthesis of tarenflurbil (Wong et al., 2019).

• Synthesis of 2,2-Difluorobicyclo[1.1.1]pentanes : An approach for the selective synthesis of these compounds via difluorocarbene insertion into bicyclo[1.1.0]butanes was demonstrated, indicating improved physicochemical properties in drug candidates (Ma et al., 2019).

• Continuous Flow-Enabled Synthesis : Bench-stable bicyclo[1.1.1]pentane trifluoroborate salts were synthesized, enabling their cross-coupling with complex aryl halide substrates for medicinal chemistry applications (VanHeyst et al., 2020).

• Synthetic Chemistry : Recent advancements in the synthetic chemistry of bicyclo[1.1.1]pentane were discussed, with a focus on the direct synthesis of 3-substituted bicyclo[1.1.1]pent-1-ylamine derivatives for drug discovery (Kanazawa & Uchiyama, 2018).

• Photochromic Units and Fluorophore Connection : A bicyclo[1.1.1]pentane fragment linked photochromic units and a fluorophore, allowing quantitative resonance energy transfer between the excited state of the fluorophore and the closed forms of the photochromic units (de Meijere et al., 2007).

• Functionalized Bicyclo[1.1.1]pentanes Synthesis : An efficient and practical method for preparing selenoether and thioether functionalized bicyclo[1.1.1]pentanes from selenosulfonates/thiosulfonates and propellane was presented, yielding valuable bioisosteres (Wu et al., 2020).